
In-depth Technical Guide to the Decay
Properties of Tungsten-182

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tungsten-182

Cat. No.: B076582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of

Tungsten-182 (¹⁸²W). It details its decay chain, half-life, and the experimental methodologies

used to determine these characteristics. This document is intended for researchers, scientists,

and professionals in drug development who require a thorough understanding of the isotopic

stability and behavior of tungsten.

Introduction to Tungsten-182
Tungsten-182 is one of the five naturally occurring isotopes of tungsten. While it is

predominantly considered a stable isotope, theoretical calculations suggest it may undergo

alpha decay. However, this decay has not been experimentally observed to date. For most

practical purposes, Tungsten-182 is treated as stable.[1] It is important to distinguish the

intrinsic decay of ¹⁸²W from its formation as a daughter product in the decay chain of the extinct

radionuclide Hafnium-182 (¹⁸²Hf), a process significant in geochronology.

Decay Chain and Half-Life of Tungsten-182
The theoretical decay mode for Tungsten-182 is alpha decay, which would result in the

formation of Hafnium-178 (¹⁷⁸Hf).

Decay Equation:
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¹⁸²W → ¹⁷⁸Hf + α

The decay of Tungsten-182 has not been experimentally confirmed. Consequently, only a

lower limit for its half-life has been established through experimental investigation.

Quantitative Data Summary
The following tables summarize the key quantitative data regarding the properties and

theoretical decay of Tungsten-182.

Property Value

Isotope Tungsten-182 (¹⁸²W)

Natural Abundance 26.5%

Protons 74

Neutrons 108

Atomic Mass 181.948204 u

Stability Observationally Stable

Theoretical Decay Mode Alpha (α) Decay

Theoretical Daughter Hafnium-178 (¹⁷⁸Hf)

Experimental Half-Life > 7.7 x 10²¹ years (90% C.L.)

Table 1: Properties of Tungsten-182

Decay Parameter Value

Experimental Half-Life Limit > 7.7 x 10²¹ years

Theoretical Q-value (α) 1.77 MeV

Table 2: Decay Parameters of Tungsten-182

Experimental Protocols for Half-Life Determination
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The extremely long theoretical half-life of Tungsten-182 necessitates highly sensitive

experimental setups designed to detect rare decay events amidst background radiation. The

experimental limit for the half-life of ¹⁸²W was established as a part of an experiment primarily

focused on measuring the alpha decay of ¹⁸⁰W. A common methodology for such

measurements involves the use of scintillating crystals that serve as both the source of the

decay and the detector.

Methodology: Low-Background Scintillating Crystal
Spectrometry
A representative experimental protocol for determining the half-life of a long-lived tungsten

isotope, based on the work of Danevicha et al. (2002), is as follows:

Detector and Source Preparation: A Cadmium Tungstate (CdWO₄) crystal scintillator is used.

This crystal naturally contains tungsten, including the ¹⁸²W isotope, and thus acts as both the

source of the potential decay and the detection medium. For enhanced sensitivity to a

specific isotope like ¹⁸⁰W in the original experiment, an enriched ¹¹⁶CdWO₄ crystal was

synthesized. The crystal is optically coupled to a photomultiplier tube (PMT).

Low-Background Environment: The detector assembly is housed within a meticulously

constructed low-background shield. This typically consists of multiple layers of high-purity

materials such as oxygen-free high thermal conductivity (OFHC) copper, lead, and

polyethylene or borated polyethylene to shield against ambient gamma radiation and

neutrons. The entire setup is often located in an underground laboratory to minimize the

cosmic-ray-induced background.

Data Acquisition: When a decay event occurs within the crystal, the emitted alpha particle

deposits its energy, causing the crystal to scintillate (produce a flash of light). The PMT

detects this light and converts it into an electrical signal. The amplitude of this signal is

proportional to the energy of the alpha particle. The signals are processed by a data

acquisition system that records the energy and time of each event over a long measurement

period (thousands of hours).

Signal Analysis and Background Discrimination: The key challenge is to distinguish the rare

alpha decay signals from background events. This is achieved through:
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Pulse Shape Analysis: Alpha particles and background gamma/beta radiation produce

scintillation pulses with slightly different shapes (rise and decay times). By analyzing the

shape of each pulse, it is possible to discriminate between alpha events and other types of

radiation.

Energy Spectrum Analysis: The data is used to construct an energy spectrum of the

recorded events. A genuine alpha decay of ¹⁸²W would manifest as a peak in the alpha

energy spectrum at its characteristic Q-value.

Half-Life Calculation: If a statistically significant peak is observed at the expected energy, the

half-life (T₁/₂) can be calculated using the following formula:

T₁/₂ = (ln(2) * N * t) / S

Where:

N is the number of ¹⁸²W atoms in the crystal.

t is the measurement time.

S is the number of detected alpha decays of ¹⁸²W (the area of the peak).

If no peak is observed, a lower limit for the half-life can be determined based on the

background level in the region of interest.

Visualizations
Tungsten-182 Decay Chain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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